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Compound of Interest

Compound Name: Butyl Benzoate

Cat. No.: B1668117

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of butyl benzoate in
various organic solvents. Butyl benzoate, an ester of benzoic acid and butanol, is a colorless
to pale yellow oily liquid with a mild, fruity, balsamic odor.[1][2] It finds extensive use as a
solvent for cellulose ethers, a dye carrier for textiles, a fragrance ingredient, and a plasticizer.
[1][2][3] Understanding its solubility characteristics is crucial for its effective application in
research, development, and various industrial processes.

Physicochemical Properties of Butyl Benzoate

A summary of the key physicochemical properties of butyl benzoate is presented in Table 1.
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Property Value

Molecular Formula C11H1402

Molecular Weight 178.23 g/mol

Appearance Colorless to pale yellow oily liquid[1][2]
Boiling Point 249 °C[2]

Melting Point -22 °C

Density 1.01 g/mL at 25 °C[2]

Refractive Index n20/D 1.498[2]

Solubility of Butyl Benzoate

Butyl benzoate's solubility is governed by its chemical structure, which includes a non-polar
benzene ring and a butyl chain, as well as a polar ester group. This amphiphilic nature dictates
its solubility in various solvents.

Solubility in Water

Butyl benzoate is generally considered to be practically insoluble or has very limited solubility
in water.[4][5][6] The large hydrophobic benzene ring and butyl group are the primary reasons

for its poor aqueous solubility.[4] Various sources report slightly different quantitative values for
its water solubility, as shown in Table 2.

Solvent Solubility Temperature
Water 59 mg/L[5][7] 25°C

Water 34.1 mg/L[2] 20 °C

Water 0.06 g/L Not Specified

Solubility in Organic Solvents

Butyl benzoate exhibits good solubility in a range of organic solvents.[4] This is attributed to
the principle of "like dissolves like," where its non-polar and moderately polar characteristics
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allow it to interact favorably with many organic solvents. While precise quantitative data is not
readily available in the public domain for many common solvents, qualitative descriptions and
some specific values have been reported. This information is summarized in Table 3. It is also
reported to be miscible with oils and hydrocarbons.[5]

Solvent Solubility
Alcohol Soluble[5][7][8]
95% Ethanol Soluble[2]

Ether Soluble[5][9]
Acetone Soluble[5]
Propylene Glycol Poorly Soluble[2]
oll Soluble[2]

Experimental Protocols for Solubility Determination

For researchers requiring precise solubility data in a specific solvent system, experimental
determination is recommended. The following section details a standard protocol for
determining the solubility of a liquid solute, like butyl benzoate, in a liquid solvent.

The Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the
equilibrium solubility of a substance in a solvent.

Materials:

Butyl benzoate (solute)

Organic solvent of interest

Thermostatically controlled shaker or water bath

Analytical balance
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e Volumetric flasks and pipettes
o Centrifuge (optional)

o Appropriate analytical instrument for quantification (e.g., GC, HPLC, UV-Vis
spectrophotometer)

Procedure:

o Preparation of Supersaturated Solution: Add an excess amount of butyl benzoate to a
known volume of the organic solvent in a sealed container (e.g., a screw-cap vial or flask).
The presence of a separate phase of butyl benzoate ensures that the solvent is saturated.

o Equilibration: Place the sealed container in a thermostatically controlled shaker or water bath
set to the desired temperature. Agitate the mixture for a sufficient period (typically 24-72
hours) to ensure that equilibrium is reached. The agitation should be vigorous enough to
promote mixing but not so vigorous as to cause emulsification.

» Phase Separation: After equilibration, cease agitation and allow the mixture to stand
undisturbed at the constant temperature for a period to allow for the separation of the
undissolved solute from the saturated solution. If necessary, centrifugation can be used to
facilitate a clear separation.

o Sampling: Carefully withdraw a known volume of the clear, saturated supernatant (the
solvent layer). It is critical to avoid disturbing the undissolved solute layer during this step.

 Dilution: Dilute the collected sample gravimetrically or volumetrically with a suitable solvent
to a concentration that falls within the working range of the chosen analytical method.

o Quantification: Analyze the diluted sample using a pre-calibrated analytical method (e.g., gas
chromatography) to determine the concentration of butyl benzoate.

o Calculation: Calculate the solubility of butyl benzoate in the solvent, typically expressed in
g/100 mL or mol/L.

Visualizations
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Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental determination of butyl
benzoate solubility using the shake-flask method.

Preparation of Supersaturated Solution

:

Equilibration in a Thermostatic Shaker

:

Phase Separation (Settling/Centrifugation)

:

Sampling of Saturated Supernatant

:

Dilution of the Sample

:

Quantitative Analysis (e.g., GC, HPLC)

:

Calculation of Solubility

Figure 1: Experimental Workflow for Solubility Determination

Click to download full resolution via product page

Caption: Experimental Workflow for Solubility Determination.
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Factors Influencing Butyl Benzoate Solubility

The solubility of butyl benzoate is influenced by several factors related to both the solute and
the solvent, as well as external conditions.

Polarity (Ester Group) on-Pola Benzene Ring, B a Molecular Structure
Butyl Benzoate Properties Solvent Properties External Conditiohs

Figure 2: Factors Influencing Butyl Benzoate Solubility
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Caption: Factors Influencing Butyl Benzoate Solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668117#butyl-benzoate-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.guidechem.com/encyclopedia/butyl-benzoate-dic2988.html
https://www.benchchem.com/product/b1668117#butyl-benzoate-solubility-in-organic-solvents
https://www.benchchem.com/product/b1668117#butyl-benzoate-solubility-in-organic-solvents
https://www.benchchem.com/product/b1668117#butyl-benzoate-solubility-in-organic-solvents
https://www.benchchem.com/product/b1668117#butyl-benzoate-solubility-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

